(Z)-4-methyl-N-(3-morpholino-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline hydrobromide

• IUPAC Name: N,4-bis(4-methylphenyl)-3-morpholin-4-yl-1,3-thiazol-2-imine;hydrobromide
• InChI: InChI=1S/C21H23N3OS.BrH/c1-16-3-7-18(8-4-16)20-15-26-21(22-19-9-5-17(2)6-10-19)24(20)23-11-13-25-14-12-23;/h3-10,15H,11-14H2,1-2H3;1H
• InChI Key: RIKRIQZGYAUMOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=NC3=CC=C(C=C3)C)N2N4CCOCC4.Br
• Molecular Formula: C21H24BrN3OS
• Molecular Weight: 446.4 g/mol

Description

(Z)-4-methyl-N-(3-morpholino-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline hydrobromide is a useful research compound. Its molecular formula is C21H24BrN3OS and its molecular weight is 446.41. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-methyl-N-(3-morpholino-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline hydrobromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-methyl-N-(3-morpholino-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline hydrobromide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of Linezolid-Like Molecules : The compound has been utilized in the synthesis of linezolid-like molecules. These molecules were synthesized to evaluate their antimicrobial activities, specifically showcasing good antitubercular activities (Başoğlu et al., 2012).

• Reactions with Amines : Research involving the reaction of thiamine with amines has led to the synthesis of various compounds where morpholino and related structures played a crucial role (Takamizawa et al., 1968).

• Phase Transfer Catalysed Alkylation : The compound has been involved in phase transfer catalysed alkylation of enamines of β‐keto carbothionic acid anilides with dihalogenoalkanes. This process is crucial for the synthesis of cyclic S,N‐Acetals of α‐Oxo Ketene (Bogdanowicz-Szwed et al., 1989).

• Analgesic and Antiinflammatory Activity Study : Studies have been conducted to synthesize and study the analgesic and antiinflammatory activity of imidazo[2,1-b]thiazolium bromides. This research provides insights into the therapeutic potential of such compounds (Chumakov et al., 1999).

• Alkylation of 5-Substituted 1,3,4-Thiadiazoline-2-thiones : The reaction involves the alkylation of thiones with various agents, leading to the formation of novel products with potential applications (Polvonov et al., 2003).

• Antimicrobial Agents Synthesis : The compound has been used in the design and synthesis of new 1,2,4-triazole derivatives containing morpholine moiety as antimicrobial agents (Sahin et al., 2012).